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Compound of Interest

Compound Name: 6-Quinolinecarboxylic acid

Cat. No.: B082417 Get Quote

An In-depth Technical Guide to the Safe Handling of 6-Quinolinecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Quinolinecarboxylic acid is a versatile heterocyclic building block with significant

applications in medicinal chemistry and organic synthesis.[1] It serves as a crucial intermediate

in the development of various bioactive molecules, including potential anti-inflammatory and

antimicrobial agents.[1] Its unique chemical structure, featuring a quinoline ring, makes it a

valuable component in the synthesis of novel therapeutic compounds and other materials like

dyes and pigments.[1] As with any reactive chemical intermediate, a thorough understanding of

its properties and associated hazards is paramount to ensure the safety of laboratory

personnel and the integrity of research outcomes. This guide provides a comprehensive

overview of the safety protocols, handling procedures, and emergency responses necessary

for the responsible use of 6-Quinolinecarboxylic acid in a professional research environment.

Section 1: Chemical Identification and Physical
Properties
A foundational aspect of safe chemical handling is the accurate identification of the substance

and a clear understanding of its physical characteristics. These properties inform storage

conditions, appropriate handling techniques, and emergency response strategies.
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Property Value Source(s)

IUPAC Name quinoline-6-carboxylic acid [2]

Synonyms 6-Quinolinecarboxylic acid [3]

CAS Number 10349-57-2 [2][3][4]

Molecular Formula C₁₀H₇NO₂ [2][3][4]

Molecular Weight 173.17 g/mol [1][2][4]

Appearance
White crystalline powder /

Solid
[1][3]

Melting Point 291-296 °C [1][4][5]

Purity Typically ≥ 98% [1][3][6]

Storage Temperature
Store in a cool place (0-8°C

recommended)
[1][6]

Section 2: Hazard Identification and Toxicology
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 6-Quinolinecarboxylic acid is classified as a hazardous substance.[2][4]

Understanding these hazards is critical for risk assessment and the implementation of

appropriate safety controls.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[6]

[7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[7][8]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation.[2][7][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[2][7][8]

Source(s):[2][6][7][8]

Pictogram:

Signal Word:Warning[2][6]

Toxicological Profile
Inhalation: May cause irritation to the respiratory tract.[2][8] Symptoms can include coughing

and shortness of breath.

Skin Contact: Causes skin irritation, which may manifest as redness, itching, and

inflammation.[2][8]

Eye Contact: Causes serious eye irritation.[2][8] Direct contact can lead to redness, pain,

and potential damage if not promptly addressed.

Ingestion: Harmful if swallowed.[6][7]

Carcinogenicity & Mutagenicity: There is currently no information available to indicate that 6-
Quinolinecarboxylic acid is a carcinogen or mutagen.[8] However, the toxicological

properties have not been fully investigated, warranting a cautious approach.[8]
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls with appropriate PPE, is

essential to minimize exposure risk.

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to isolate personnel from the chemical hazard.

Ventilation: Always handle 6-Quinolinecarboxylic acid in a well-ventilated area.[4][8] For

procedures that may generate dust, a certified chemical fume hood is mandatory to prevent

inhalation of airborne particles.

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[8][9]

Personal Protective Equipment (PPE): The Final Barrier
PPE must be selected based on the specific hazards of the material and the procedure being

performed.
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection
Chemical safety goggles or a

full-face shield.

Standard safety glasses are

insufficient. Chemical safety

goggles provide a seal around

the eyes to protect against

dust and splashes.[8] A face

shield should be used in

situations with a higher risk of

splashing.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Gloves must be inspected for

integrity before each use. Use

proper glove removal

technique to avoid skin contact

with the outer surface. Dispose

of contaminated gloves

immediately after use in

accordance with laboratory

procedures.

Skin & Body Protection
Laboratory coat. Additional

protective clothing as needed.

A lab coat prevents

contamination of personal

clothing. For larger quantities

or tasks with a higher risk of

spillage, chemically resistant

aprons or coveralls may be

necessary.

Respiratory Protection
NIOSH-approved dust

respirator.

A respirator is required when

engineering controls are

insufficient or during

emergency situations, such as

cleaning up a large spill.

Personnel must be fit-tested

and trained in its use.[10]
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Section 4: Safe Handling and Storage Protocols
Adherence to standardized protocols is crucial for preventing accidents and ensuring a safe

laboratory environment.

Workflow for Safe Handling of 6-Quinolinecarboxylic
Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b082417?utm_src=pdf-body
https://www.benchchem.com/product/b082417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling Phase

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Don Appropriate PPE

Weigh Solid in Fume Hood
or Ventilated Enclosure

Avoid Dust Generation
and Aerosols

Keep Container Tightly Closed
When Not in Use

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling 6-Quinolinecarboxylic acid.
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Step-by-Step Handling Protocol
Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure all

engineering controls are functional and don the required PPE as specified in Section 3.

Handling:

Avoid contact with skin and eyes.[4]

Minimize dust formation and accumulation during weighing and transfer.[4][8][9]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

Do not eat, drink, or smoke in the work area.[11][12]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[8]

Take off contaminated clothing and wash it before reuse.[8]

Clean and decontaminate all work surfaces and equipment.

Storage Requirements
Store in a cool, dry, and well-ventilated place.[13]

Keep containers tightly closed to prevent moisture contamination.[8][11]

Store locked up.[8]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[8][13]

Section 5: Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate potential harm.

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.guidechem.com/msds/10349-57-2.html
https://www.guidechem.com/msds/10349-57-2.html
https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.greenbook.net/M102196.pdf
https://www.guidechem.com/msds/10349-57-2.html
https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://www.shardausa.com/product/file/372/sds
https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL15133&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL15133&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[4][7][8]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

If skin irritation occurs, get medical

advice/attention.[4][8]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes.[4] Remove contact

lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, seek immediate

medical attention.[8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[4][8]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][7][11]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including nitrogen oxides (NOx) and carbon oxides (CO, CO₂).[8][13]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][8]

Accidental Release Measures (Spill Response)
A prompt and systematic approach is required to safely manage a spill.
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill
(Prevent Spread)

Sweep Up Solid Material
Carefully to Avoid Dust

Place in Suitable, Closed
Container for Disposal

Clean Spill Area with
Appropriate Solvent/Detergent

Dispose of Waste and
Contaminated Materials

as Hazardous Waste

Incident Reported
& Area Safe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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